3-(3-Chloro-4-fluorophenyl)-1-morpholin-4-ylpropan-1-one

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C13H15ClFNO2/c14-11-9-10(1-3-12(11)15)2-4-13(17)16-5-7-18-8-6-16/h1,3,9H,2,4-8H2
• InChI Key: DGKASJBUFIMSJL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H15ClFNO2
• Molecular Weight: 271.71 g/mol

Description

This compound is a synthetic anilinoquinazoline. It has been used in the development of tyrosinase inhibitors, which are important in pharmaceutical and cosmetic applications. The 3-chloro-4-fluorophenyl fragment of this compound has been shown to enhance inhibitory activity.

Synthesis Analysis

The synthesis of this compound involves the incorporation of the 3-chloro-4-fluorophenyl fragment into distinct chemotypes. An improved protocol for the synthesis of a similar compound, gefitinib, has been reported, which involves the isolation of alkali metal salts and their application in the alkylation step.

Molecular Structure Analysis

The molecular structure of this compound includes a 3-chloro-4-fluorophenyl fragment, which is an important structural feature that improves inhibitory activity. The compound selectively binds to the adenosine triphosphate (ATP)-binding site of the enzyme.

Chemical Reactions Analysis

The compound has been used in the development of tyrosinase inhibitors. The presence of the 3-chloro-4-fluorophenyl fragment is an important structural feature that improves the inhibition of tyrosinase.

Physical And Chemical Properties Analysis

The compound is a liquid. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and is classified as having acute oral and dermal toxicity, and may cause skin and eye irritation.

Mechanism of Action

The compound acts as an inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It binds to the ATP-binding site of the enzyme. EGFR is often overexpressed in certain human carcinoma cells, such as lung and breast cancer cells.

Safety and Hazards

The compound is combustible and harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation, and respiratory irritation. It should be handled with care, using personal protective equipment, and should be used only outdoors or in a well-ventilated area.

Future Directions

The development of tyrosinase inhibitors represents a new challenge to identify new agents in pharmaceutical and cosmetic applications. The presence of the 3-chloro-4-fluorophenyl fragment in this compound could lead to the development of more effective inhibitors.